Cas no 893340-18-6 ((4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide)

• Product Name: (4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide
• CAS No: 893340-18-6
• MF: C₂₄H₂₄FN₃O
• MW: 389.465269088745
• MDL: MFCD01368310
• CID: 4718726
• Update Time: 2025-10-31

(4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide Chemical and Physical Properties

Names and Identifiers

• (4-(DIPHENYLMETHYL)PIPERAZINYL)-N-(2-FLUOROPHENYL)FORMAMIDE
• 4-benzhydryl-N-(2-fluorophenyl)piperazine-1-carboxamide
• 4-(diphenylmethyl)-N-(2-fluorophenyl)piperazine-1-carboxamide
• (4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide

• MDL： MFCD01368310
• Inchi： 1S/C24H24FN3O/c25-21-13-7-8-14-22(21)26-24(29)28-17-15-27(16-18-28)23(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-14,23H,15-18H2,(H,26,29)
• InChI Key： HPBWDOHCNFJAHL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 492
• Topological Polar Surface Area: 35.6

Additional information on (4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide

Chemical Compound CAS No. 893340-18-6: (4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide

The chemical compound with CAS No. 893340-18-6, commonly referred to as (4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide, is a complex organic molecule that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring system with diphenylmethyl and 2-fluorophenyl substituents. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a common structural element in many bioactive compounds, contributing to its potential pharmacological activity.

Recent studies have highlighted the importance of diphenylmethyl groups in enhancing the stability and bioavailability of pharmaceutical agents. The presence of a fluorophenyl group further adds to the compound's versatility, as fluorine substitution is known to improve lipophilicity and metabolic stability. These features make (4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide a promising candidate for drug development, particularly in the areas of central nervous system disorders and oncology.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and purification techniques. Researchers have explored various methodologies to optimize the yield and purity of this compound, with a focus on green chemistry principles to minimize environmental impact. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, reducing both time and energy consumption.

In terms of applications, (4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide has shown potential as a lead compound in drug discovery programs targeting protein kinases and other enzyme systems. Its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at the molecular level. Additionally, this compound has been utilized in materials science for the development of advanced polymers and nanomaterials due to its unique electronic properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure, binding affinity to target proteins, and potential for further structural modification. Such computational approaches are increasingly being integrated with experimental techniques to accelerate the drug discovery process.

Looking ahead, the continued exploration of (4-(Diphenylmethyl)piperazinyl)-N-(2-fluorophenyl)formamide is expected to yield new insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, paving the way for novel treatments that address unmet medical needs.